![molecular formula C12H12N2O B1339087 6'-Methoxy-5-methyl-[2,2']bipyridinyl CAS No. 638353-16-9](/img/structure/B1339087.png)
6'-Methoxy-5-methyl-[2,2']bipyridinyl
Description
“6’-Methoxy-5-methyl-[2,2’]bipyridinyl” is a bipyridine-based ligand. It has a molecular weight of 200.24 . The IUPAC name for this compound is 6’-methoxy-5-methyl-2,2’-bipyridine .
Molecular Structure Analysis
The InChI code for “6’-Methoxy-5-methyl-[2,2’]bipyridinyl” is 1S/C12H12N2O/c1-9-6-7-10 (13-8-9)11-4-3-5-12 (14-11)15-2/h3-8H,1-2H3 .Scientific Research Applications
Organic Synthesis
6’-Methoxy-5-methyl-[2,2’]bipyridinyl: is a bipyridine derivative that can serve as a versatile ligand in organic synthesis. Its methoxy and methyl groups may influence the electronic and steric properties of metal complexes, potentially leading to novel catalytic activities. This compound could be used to develop new synthetic routes for complex organic molecules or as a building block for more elaborate ligand systems .
Medicinal Chemistry
In medicinal chemistry, 6’-Methoxy-5-methyl-[2,2’]bipyridinyl might be explored for its potential to bind with metal ions, which could be useful in the design of metal-based drugs. The bipyridine moiety is known for its ability to intercalate with DNA, suggesting possible applications in anticancer drug design .
Materials Science
This compound’s structural features make it a candidate for creating new materials with unique optical or electronic properties. It could be incorporated into the design of organic semiconductors, light-emitting diodes (LEDs), or photovoltaic materials to enhance their performance .
Analytical Chemistry
6’-Methoxy-5-methyl-[2,2’]bipyridinyl: could be employed as a fluorescent probe or a chelating agent in analytical chemistry. Its ability to form stable complexes with various metal ions can be utilized in the development of sensors or assays for detecting metal ions in environmental or biological samples .
Environmental Studies
The interaction of 6’-Methoxy-5-methyl-[2,2’]bipyridinyl with metal ions suggests potential applications in environmental remediation. For instance, it could be used to sequester heavy metals from contaminated water or soil, aiding in the cleanup of polluted environments .
Agricultural Research
In the context of agriculture, this compound could be investigated for its role in plant growth regulation or as a component of novel pesticides. Its structural similarity to natural plant hormones could make it a useful tool for studying plant physiology or developing new agrochemicals .
Biochemistry Research
The bipyridine core of 6’-Methoxy-5-methyl-[2,2’]bipyridinyl is structurally similar to compounds that interact with enzymes and proteins. This similarity could be exploited to study enzyme mechanisms or to create inhibitors that modulate the activity of specific biochemical pathways .
Chemical Engineering
Finally, in chemical engineering, this compound could be part of the synthesis of polymers or coatings with enhanced properties. Its ability to act as a ligand could lead to the development of catalysts that are more efficient or selective in industrial chemical processes .
properties
IUPAC Name |
2-methoxy-6-(5-methylpyridin-2-yl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-9-6-7-10(13-8-9)11-4-3-5-12(14-11)15-2/h3-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBVYIWKIRXCWPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)C2=NC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6'-Methoxy-5-methyl-2,2'-bipyridine | |
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![[2,4'-Bipyridine]-5-carbonitrile](/img/structure/B1339014.png)
